N-[1-{[(3-acetylphenyl)amino]carbonyl}-2-(3-pyridinyl)vinyl]benzamide

• IUPAC Name: N-[(E)-3-(3-acetylanilino)-3-oxo-1-pyridin-3-ylprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C23H19N3O3/c1-16(27)19-10-5-11-20(14-19)25-23(29)21(13-17-7-6-12-24-15-17)26-22(28)18-8-3-2-4-9-18/h2-15H,1H3,(H,25,29)(H,26,28)/b21-13+
• InChI Key: JLFXWORUNVDUOK-FYJGNVAPSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)C(=CC2=CN=CC=C2)NC(=O)C3=CC=CC=C3
• Isomeric SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)/C(=C\C2=CN=CC=C2)/NC(=O)C3=CC=CC=C3
• Molecular Formula: C23H19N3O3
• DSSTOX Substance ID: DTXSID30416776
• Molecular Weight: 385.4 g/mol
• CAS RN: 5307-04-0

Description

N-[1-{[(3-acetylphenyl)amino]carbonyl}-2-(3-pyridinyl)vinyl]benzamide, also known as APV, is a chemical compound that has been widely studied for its potential applications in scientific research. APV is a member of the class of compounds known as N-acylhydrazones, which have been shown to possess a variety of biological activities.

Scientific Research Applications

N-[1-{[(3-acetylphenyl)amino]carbonyl}-2-(3-pyridinyl)vinyl]benzamide has been shown to have a variety of applications in scientific research. One of the most promising applications is in the field of neuroscience, where this compound has been used as a selective inhibitor of the N-methyl-D-aspartate (NMDA) receptor. The NMDA receptor is involved in many important processes in the brain, including learning and memory. By inhibiting this receptor, this compound has been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury.
In addition to its applications in neuroscience, this compound has also been studied for its potential as an anti-inflammatory agent. This compound has been shown to inhibit the production of pro-inflammatory cytokines in vitro, suggesting that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis.

Mechanism of Action

The mechanism of action of N-[1-{[(3-acetylphenyl)amino]carbonyl}-2-(3-pyridinyl)vinyl]benzamide is complex and not fully understood. However, it is known that this compound acts as a competitive antagonist of the NMDA receptor, binding to the receptor and preventing the activation of the receptor by glutamate. This inhibition of the NMDA receptor has been shown to have a variety of effects, including reducing neuronal excitotoxicity and inhibiting the production of pro-inflammatory cytokines.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific application of the compound. In the context of neuroscience, this compound has been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.
In the context of inflammation, this compound has been shown to inhibit the production of pro-inflammatory cytokines, suggesting that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[1-{[(3-acetylphenyl)amino]carbonyl}-2-(3-pyridinyl)vinyl]benzamide is its high purity and well-established synthesis method. This makes it a valuable compound for scientific research, as it can be used with confidence in experiments. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for research on N-[1-{[(3-acetylphenyl)amino]carbonyl}-2-(3-pyridinyl)vinyl]benzamide. One promising direction is in the development of this compound-based drugs for the treatment of neurological disorders such as stroke and traumatic brain injury. Another potential direction is in the development of this compound-based drugs for the treatment of inflammatory diseases such as rheumatoid arthritis.
Conclusion:
In conclusion, this compound is a valuable compound for scientific research that has a variety of potential applications. Its well-established synthesis method and high purity make it a valuable tool for experiments in the fields of neuroscience and inflammation. Further research on this compound is needed to fully understand its mechanism of action and potential applications in medicine.